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Compound of Interest

Compound Name: Octanal-d4

Cat. No.: B12371371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial sources for

Octanal-d4, a deuterated form of the fragrant aldehyde Octanal. This stable isotope-labeled

compound is a valuable tool for a range of research applications, particularly in mass

spectrometry-based quantitative analysis. This guide includes a comparative table of suppliers,

a general experimental protocol for its use as an internal standard, and visualizations to aid in

understanding its application and procurement.

Commercial Supplier Overview
Octanal-d4 is available from a select number of specialized chemical suppliers. The following

table summarizes the key quantitative data for the commercially available products to facilitate

comparison.

Supplier
Product
Name

Purity/Isoto
pic
Enrichment

Chemical
Formula

CAS
Number
(Labeled)

Available
Sizes

aromaLAB Octanal-d4 90% min.[1] C₈H₁₂D₄O[1]
1335401-91-

6[1]
Not specified

MedchemExp

ress
Octanal-d4 Not specified Not specified Not specified Not specified
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Note: Detailed specifications for the product from MedchemExpress were not readily available.

Core Applications in Research
The primary application of Octanal-d4 in research is as an internal standard for quantitative

analysis using mass spectrometry (MS), particularly liquid chromatography-mass spectrometry

(LC-MS) and gas chromatography-mass spectrometry (GC-MS). The use of a stable isotope-

labeled internal standard is considered the gold standard in quantitative mass spectrometry as

it corrects for variability in sample preparation, injection volume, and matrix effects, leading to

highly accurate and precise measurements.

Unlabeled Octanal has known biological activities, including antioxidant, antibacterial, and

antifungal properties. Its antifungal mechanism is thought to involve the disruption of cell

membrane integrity and the leakage of cellular components.[2][3] While Octanal-d4 would be

expected to exhibit similar biological activity, its primary utility in a research setting is as a non-

interfering internal standard for the quantification of its unlabeled counterpart in various

biological and environmental matrices.

Experimental Protocol: Use of Octanal-d4 as an
Internal Standard in LC-MS/MS
The following is a generalized protocol for the use of Octanal-d4 as an internal standard for the

quantification of Octanal in a sample matrix (e.g., plasma, tissue homogenate, or environmental

sample). This protocol should be optimized for the specific instrumentation and matrix being

used.

1. Preparation of Standard Solutions:

Stock Solutions: Prepare individual stock solutions of both unlabeled Octanal and Octanal-
d4 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.
Calibration Standards: Prepare a series of calibration standards by spiking a known amount
of the unlabeled Octanal stock solution into the blank matrix of interest to achieve a range of
concentrations that covers the expected sample concentrations.
Internal Standard Working Solution: Prepare a working solution of Octanal-d4 at a fixed
concentration. This concentration should be optimized to provide a strong and consistent
signal in the mass spectrometer.
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2. Sample Preparation:

To each unknown sample, quality control sample, and calibration standard, add a fixed
volume of the Octanal-d4 internal standard working solution.
Perform a sample extraction procedure to isolate the analyte and internal standard from the
matrix. Common methods include protein precipitation, liquid-liquid extraction, or solid-phase
extraction.
Evaporate the solvent from the extracted samples and reconstitute in a solvent compatible
with the LC-MS system.

3. LC-MS/MS Analysis:

Inject the prepared samples onto an appropriate LC column for chromatographic separation
of Octanal from other matrix components.
The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode.
Establish specific MRM transitions for both Octanal and Octanal-d4. The precursor ion for
each will be their respective molecular ions ([M+H]⁺), and the product ions will be
characteristic fragments.
Optimize the collision energy for each transition to achieve the maximum signal intensity.

4. Data Analysis:

For each sample, calculate the peak area ratio of the analyte (Octanal) to the internal
standard (Octanal-d4).
Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.
Determine the concentration of Octanal in the unknown samples by interpolating their peak
area ratios from the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis using
Octanal-d4
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Caption: A generalized workflow for the quantification of Octanal using Octanal-d4 as an

internal standard.
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Caption: Logical flow from sourcing Octanal-d4 to its application in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for Octanal-
d4 in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371371#commercial-suppliers-of-octanal-d4-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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